Cas no 1093380-13-2 (Olanzapine-d8)

• Product Name: Olanzapine-d8
• CAS No: 1093380-13-2
• MF: C₁₇H₁₂D₈N₄S
• MW: 320.482
• CID: 2090003
• Update Time: 2025-10-31

Olanzapine-d8 Chemical and Physical Properties

Names and Identifiers

• Olanzapine - d8
• Olanzapine-d8

Additional information on Olanzapine-d8

Comprehensive Guide to Olanzapine-d8 (CAS No. 1093380-13-2): Properties, Applications, and Research Insights

Olanzapine-d8, a deuterated analog of the widely studied antipsychotic drug Olanzapine, has garnered significant attention in pharmaceutical research and analytical chemistry. With the CAS registry number 1093380-13-2, this stable isotope-labeled compound serves as an indispensable tool for quantitative mass spectrometry, drug metabolism studies, and pharmacokinetic research. The strategic replacement of eight hydrogen atoms with deuterium enhances its molecular stability while retaining the pharmacological profile of the parent compound.

The growing demand for deuterated pharmaceuticals like Olanzapine-d8 reflects broader trends in precision medicine. Researchers frequently search for "Olanzapine-d8 synthesis," "deuterium labeling benefits," and "isotope effects in drug development" – topics that underscore the compound's relevance in modern neuropharmacology. Its application extends to LC-MS/MS methodologies, where it functions as an internal standard to improve assay accuracy in therapeutic drug monitoring systems.

From a structural perspective, 1093380-13-2 maintains the core thienobenzodiazepine scaffold of Olanzapine while exhibiting altered kinetic isotope effects. This property makes it particularly valuable for investigating CYP450 enzyme interactions – a hot topic in personalized psychiatry discussions. Recent publications highlight its utility in mapping olanzapine metabolic pathways, addressing common patient queries about "how antipsychotics are metabolized" and "drug-drug interaction risks."

Quality specifications for Olanzapine-d8 typically require ≥98% chemical purity and ≥99% isotopic enrichment, parameters crucial for reliable research outcomes. Analytical chemists emphasize its role in developing FDA-compliant bioanalytical methods, responding to industry needs for GLP-standard reference materials. The compound's deuterium distribution pattern (specifically at the N-methyl and piperazine positions) significantly influences its chromatographic behavior during HPLC separations.

Emerging applications in neurotransmitter receptor studies position Olanzapine-d8 at the forefront of neuropsychiatric biomarker discovery. With increasing searches for "biomarkers for schizophrenia treatment" and "precision dosing of antipsychotics," researchers leverage this compound to establish correlations between plasma levels and clinical efficacy. Its thermal stability and fragmentation patterns in mass spectrometers also make it ideal for high-throughput screening platforms.

Storage and handling recommendations for CAS 1093380-13-2 follow standard protocols for deuterated reference standards: protection from light at -20°C under inert atmosphere. These precautions maintain the compound's utility in long-term clinical trial support and regulatory submissions – critical considerations given the pharmaceutical industry's focus on data reproducibility and method validation requirements.

The synthesis of Olanzapine-d8 typically involves catalytic hydrogen-deuterium exchange or stepwise deuterium incorporation during intermediate preparation. Process chemists actively investigate "cost-effective deuteration techniques" and "scalable production methods," reflecting the compound's transition from niche research material to essential diagnostic aid in psychiatric care.

Future directions for 1093380-13-2 applications include microdosing studies and PET tracer development, areas generating substantial scientific interest. As the pharmaceutical community addresses questions about "reducing antipsychotic side effects" and "personalizing mental health treatments," Olanzapine-d8 continues to provide critical insights into blood-brain barrier penetration and receptor occupancy dynamics – key factors in treatment optimization.